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Compound of Interest

Compound Name:
[5-(4-Bromo-2-chlorophenyl)-2-

furyl]methanol

CAS No.: 874592-32-2

Cat. No.: B358893

Get Quote

This technical guide provides an in-depth overview of Dabrafenib (CAS 874592-32-2), a potent

and selective inhibitor of BRAF kinase. Designed for researchers, scientists, and drug

development professionals, this document synthesizes critical safety data with mechanistic

insights and practical experimental considerations to support laboratory applications and

therapeutic development.

Section 1: Chemical Identity and Physicochemical
Properties
Dabrafenib, also known as GSK2118436, is a targeted anti-cancer agent.[1] Its mesylate salt

form, Dabrafenib mesylate (CAS: 1195768-06-9), is the active pharmaceutical ingredient in

marketed formulations.[2][3] The compound's core structure is N-(3-(5-(2-aminopyrimidin-4-

yl)-2-tert-butylthiazol-4-yl)-2-fluorophenyl)-2,6-difluorobenzenesulfonamide.[4]

Table 1: Physicochemical Properties of Dabrafenib
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Property Value Source(s)

CAS Number
874592-32-2 (Parent),

1195765-45-7
[4][5]

Molecular Formula C23H20F3N5O2S2 [4]

Molecular Weight 519.56 g/mol [4]

Appearance Crystalline solid [6]

Solubility Soluble in DMSO and ethanol. -

Bioavailability 95% (oral) [2]

Protein Binding 99.7% [2]

Metabolism
Hepatic, primarily via CYP2C8

and CYP3A4.[2][7]
[2][7]

Half-life
~10 hours for the parent

compound.
[2]

Section 2: Comprehensive Safety and Hazard
Analysis
Handling Dabrafenib in a laboratory setting requires adherence to strict safety protocols due to

its nature as a potent pharmaceutical ingredient.[4] The following information is synthesized

from available Safety Data Sheets (SDS).

GHS Hazard Identification
Hazard Pictograms: GHS08 (Health Hazard), GHS09 (Environmentally Hazardous).[5]

Signal Word: Warning.[6]

Hazard Statements:

H361: Suspected of damaging fertility or the unborn child.[5][6]

H373: May cause damage to the heart through prolonged or repeated exposure.[5]
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H400: Very toxic to aquatic life.[5]

H411: Toxic to aquatic life with long-lasting effects.[5]

Laboratory Handling and Personal Protective Equipment
(PPE)
Given its toxicological profile, handling of Dabrafenib should only be performed by personnel

trained in handling potent active pharmaceutical ingredients.[4]

Engineering Controls: Use only in a well-ventilated area, such as a chemical fume hood.

Ensure accessible safety shower and eyewash stations.[3]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety goggles with side-shields.[3]

Hand Protection: Wear protective, impervious gloves (e.g., nitrile).[3]

Skin and Body Protection: Wear a lab coat or other impervious clothing.[3]

Respiratory Protection: For operations that may generate dust or aerosols, a suitable

respirator should be used.[3]

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[3][5]

Skin Contact: Wash the affected area immediately with plenty of soap and water.[3][4]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical advice.[3][4]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison

control center immediately.[8]

Stability and Storage
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Dabrafenib is stable under recommended storage conditions.[3] It should be stored locked up

in a dry, cool, and well-ventilated place, away from strong oxidizing agents.[6]

Section 3: Mechanism of Action and Biological
Activity
Dabrafenib is a selective, ATP-competitive inhibitor of the BRAF kinase.[9][10] Its primary

therapeutic application is in cancers harboring activating mutations in the BRAF gene, most

commonly the V600E mutation found in approximately 50% of melanomas.[7][10]

The BRAF protein is a key component of the RAS/RAF/MEK/ERK (MAPK) signaling pathway,

which regulates cellular processes like proliferation, differentiation, and survival.[10] In BRAF-

mutant cancers, this pathway is constitutively activated, leading to uncontrolled cell growth.[7]

[9] Dabrafenib binds to the active conformation of the mutant BRAF kinase, inhibiting its

activity.[10] This blockade leads to decreased phosphorylation of downstream targets MEK and

ERK, resulting in G1 cell cycle arrest and apoptosis in tumor cells.[10][11]

It is important to note that Dabrafenib is not indicated for the treatment of wild-type BRAF

cancers, as it can paradoxically activate the MAPK pathway in these cells.[7][10]
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Caption: Dabrafenib inhibits mutant BRAF, blocking the MAPK pathway.

Section 4: Applications in Research & Drug
Development
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Dabrafenib is a critical tool for studying MAPK pathway signaling and developing novel cancer

therapies. Its high selectivity makes it valuable for:

Target Validation: Confirming the role of BRAF V600 mutations in driving cancer cell

proliferation.

In Vitro and In Vivo Models: Inducing tumor growth inhibition in xenograft models of BRAF-

mutant cancers.[10][11]

Combination Studies: Investigating synergistic effects with other inhibitors, such as the MEK

inhibitor Trametinib, to overcome resistance mechanisms.[9][11]

Section 5: Experimental Protocols & Methodologies
In Vitro Cell Proliferation Assay (MTT Assay)
This protocol outlines a standard method to assess the effect of Dabrafenib on the proliferation

of BRAF V600E-mutant melanoma cells (e.g., A375 cell line).

Materials:

A375 human melanoma cell line (ATCC® CRL-1619™)

DMEM media with 10% FBS and 1% Penicillin-Streptomycin

Dabrafenib stock solution (e.g., 10 mM in DMSO)

96-well cell culture plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent

DMSO (cell culture grade)

Plate reader (570 nm absorbance)

Procedure:

Cell Seeding: Plate A375 cells in a 96-well plate at a density of 5,000 cells/well in 100 µL of

media. Incubate for 24 hours at 37°C, 5% CO2.
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Compound Treatment: Prepare serial dilutions of Dabrafenib in culture media. Remove the

old media from the plate and add 100 µL of the Dabrafenib dilutions to the respective wells.

Include a vehicle control (DMSO) and a no-treatment control.

Incubation: Incubate the plate for 72 hours at 37°C, 5% CO2.

MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 4

hours.

Formazan Solubilization: Carefully remove the media and add 100 µL of DMSO to each well

to dissolve the formazan crystals.

Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a

dose-response curve to determine the IC50 value.
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Caption: Workflow for an in vitro cell proliferation (MTT) assay.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing
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